Cas no 1807416-46-1 (4-(1-Bromo-2-oxopropyl)-3-methylcinnamic acid)

4-(1-Bromo-2-oxopropyl)-3-methylcinnamic acid is a brominated cinnamic acid derivative featuring a reactive α-bromo ketone functional group, making it a versatile intermediate in organic synthesis. The compound’s structure allows for selective modifications, particularly in cross-coupling reactions and nucleophilic substitutions, facilitating the synthesis of complex molecules. Its cinnamic acid backbone provides stability while enabling further derivatization, such as esterification or amidation. The presence of both bromo and carbonyl groups enhances its utility in pharmaceutical and agrochemical research, where it serves as a precursor for bioactive compounds. This compound is particularly valuable in medicinal chemistry for constructing heterocyclic frameworks or targeted molecular scaffolds.

4-(1-Bromo-2-oxopropyl)-3-methylcinnamic acid structure

1807416-46-1 structure

Product Name:4-(1-Bromo-2-oxopropyl)-3-methylcinnamic acid

CAS No:1807416-46-1

MF:C₁₃H₁₃BrO₃

MW:297.144523382187

CID:5005897

Update Time:2025-10-30

4-(1-Bromo-2-oxopropyl)-3-methylcinnamic acid Chemical and Physical Properties

Names and Identifiers

- 4-(1-Bromo-2-oxopropyl)-3-methylcinnamic acid
- Inchi： 1S/C13H13BrO3/c1-8-7-10(4-6-12(16)17)3-5-11(8)13(14)9(2)15/h3-7,13H,1-2H3,(H,16,17)/b6-4+
- InChI Key： ULKJWJSWXYAGGO-GQCTYLIASA-N
- SMILES： BrC(C(C)=O)C1C=CC(/C=C/C(=O)O)=CC=1C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 325
XLogP3: 2.8
Topological Polar Surface Area: 54.4

4-(1-Bromo-2-oxopropyl)-3-methylcinnamic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010008288-250mg	4-(1-Bromo-2-oxopropyl)-3-methylcinnamic acid	1807416-46-1	97%	250mg	$499.20	2023-09-02
Alichem	A010008288-500mg	4-(1-Bromo-2-oxopropyl)-3-methylcinnamic acid	1807416-46-1	97%	500mg	$823.15	2023-09-02
Alichem	A010008288-1g	4-(1-Bromo-2-oxopropyl)-3-methylcinnamic acid	1807416-46-1	97%	1g	$1504.90	2023-09-02

4-(1-Bromo-2-oxopropyl)-3-methylcinnamic acid Related Literature

1. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
2. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
3. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
5. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694

Additional information on 4-(1-Bromo-2-oxopropyl)-3-methylcinnamic acid

Professional Introduction to Compound with CAS No. 1807416-46-1 and Product Name: 4-(1-Bromo-2-oxopropyl)-3-methylcinnamic acid

The compound with the CAS number 1807416-46-1 and the product name 4-(1-Bromo-2-oxopropyl)-3-methylcinnamic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and biochemical research. The molecular structure of this compound incorporates a bromo-substituted propyl group and a methylcinnamic acid moiety, which are critical for its reactivity and biological activity.

Recent studies have highlighted the importance of 4-(1-Bromo-2-oxopropyl)-3-methylcinnamic acid in the synthesis of novel pharmacophores. The presence of the bromo-substituent on the propyl chain enhances its utility as an intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for the development of new therapeutic agents.

In the realm of medicinal chemistry, the methylcinnamic acid backbone of this compound offers a versatile platform for further functionalization. Methylcinnamic acids are well-known for their role in various biological processes, including anti-inflammatory and antioxidant activities. The incorporation of a bromo-substituted propyl group into this framework introduces additional reactivity, making it a valuable scaffold for designing molecules with enhanced pharmacological properties.

Current research indicates that derivatives of 4-(1-Bromo-2-oxopropyl)-3-methylcinnamic acid exhibit promising biological activities. For instance, studies have demonstrated that certain analogs of this compound exhibit inhibitory effects on specific enzymes involved in inflammatory pathways. This suggests that further optimization of the structure could lead to the development of novel anti-inflammatory drugs. The bromo-substituent, in particular, plays a crucial role in modulating the electronic properties of the molecule, thereby influencing its binding affinity to biological targets.

The synthesis of 4-(1-Bromo-2-oxopropyl)-3-methylcinnamic acid involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the bromination of 2-propenone derivatives, followed by condensation with malonic esters or related substrates to introduce the cinnamic acid moiety. This synthetic route underscores the compound's significance as a building block in pharmaceutical manufacturing.

Advances in computational chemistry have further enhanced our understanding of the properties of 4-(1-Bromo-2-oxopropyl)-3-methylcinnamic acid. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. These computational approaches complement experimental investigations, offering a comprehensive strategy for developing new therapeutic agents.

The potential applications of this compound extend beyond drug development. In materials science, derivatives of 4-(1-Bromo-2-oxopropyl)-3-methylcinnamic acid have been explored as precursors for functional polymers and coatings. The unique structural features of this compound contribute to its versatility, making it suitable for diverse industrial applications.

In conclusion, 4-(1-Bromo-2-oxopropyl)-3-methylcinnamic acid (CAS No. 1807416-46-1) represents a promising candidate for further research and development in pharmaceuticals and materials science. Its unique structural attributes, coupled with its reactivity and biological potential, make it a valuable compound for synthetic chemists and medicinal researchers alike. As our understanding of its properties continues to evolve, so too will its applications across various scientific disciplines.